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Introduction: The Structural Significance of 8-
Methylchroman-4-one

The chroman-4-one scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous biologically active compounds, including flavonoids and other natural products.[1]
These compounds exhibit a wide range of activities, from antimicrobial to anticancer effects.[2]
8-Methylchroman-4-one (CAS 49660-56-2), a specific derivative with the molecular formula
C10H1002, serves as a valuable synthetic intermediate and a subject of study for understanding
structure-activity relationships within this chemical class.

Accurate structural elucidation is the bedrock of drug discovery and development.
Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)
Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for confirming molecular
structure, assessing purity, and providing insights into the electronic and chemical environment
of the molecule. This guide provides an in-depth analysis of the expected spectroscopic data
for 8-Methylchroman-4-one, grounded in fundamental principles and data from analogous
structures. The insights herein are designed to equip researchers, scientists, and drug
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development professionals with a practical framework for the characterization of this and
related chromanone derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of
organic molecules. By observing the magnetic behavior of atomic nuclei, we can map the
carbon-hydrogen framework of a molecule. For 8-Methylchroman-4-one, both *H and 3C
NMR provide definitive structural confirmation.

'H NMR Spectroscopy: Mapping the Proton Environment

The *H NMR spectrum provides information on the number of distinct proton environments,
their neighboring protons (through spin-spin coupling), and their relative numbers (through
integration). Based on the structure of 8-Methylchroman-4-one, we can predict five distinct
signals.

Predicted *H NMR Data (500 MHz, CDCIs)

. . . Coupling
Assigned Chemical Shift o ]
Multiplicity Constant (J, Integration
Proton (5, ppm)
Hz)

H-5 ~7.70 dd ~7.8,1.6 1H

H-7 ~7.25 d ~7.5 1H

H-6 ~7.05 t ~7.8 1H

H-2 ~4.55 t ~6.5 2H

H-3 ~2.80 t ~6.5 2H
8-CHs ~2.30 S - 3H

Causality Behind Assignments:

e Aromatic Protons (H-5, H-6, H-7): The aromatic region (7.0-8.0 ppm) contains three protons.
H-5 is expected to be the most downfield (deshielded) due to its position ortho to the
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electron-withdrawing carbonyl group (C=0). It will appear as a doublet of doublets (dd) due
to coupling with both H-6 and H-7 (though the meta-coupling to H-7 might be small). H-6 will
be a triplet (t) from coupling to its two ortho neighbors, H-5 and H-7. H-7, being ortho to the
methyl group, will appear as a doublet (d).

e Methylene Protons (H-2, H-3): The chromanone ring contains two methylene groups. The H-
2 protons are adjacent to the ring oxygen, which is strongly electron-withdrawing. This
deshielding effect shifts their signal significantly downfield to around 4.55 ppm. The H-3
protons are adjacent to the carbonyl group, which also has a deshielding effect, placing their
signal around 2.80 ppm. Both signals are expected to be triplets (t) as they are coupled to
each other.

» Methyl Protons (8-CHs): The methyl group attached to the aromatic ring is in a relatively
shielded environment and has no adjacent protons to couple with, resulting in a sharp singlet
(s) around 2.30 ppm.

13C NMR Spectroscopy: Elucidating the Carbon Skeleton

The 13C NMR spectrum reveals all non-equivalent carbon atoms in the molecule, providing a
direct map of the carbon framework. For 8-Methylchroman-4-one, ten distinct carbon signals
are predicted.

Predicted 3C NMR Data (125 MHz, CDCls)
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Assigned Carbon

Chemical Shift (6, ppm)

C-4 (C=0) ~192.0
C-8a ~159.5
C-5 ~136.0
C-7 ~127.0
C-8 ~125.0
C-4a ~121.5
C-6 ~121.0
C-2 ~67.0

C-3 ~37.5

8-CHs ~15.5

Causality Behind Assignments:

o Carbonyl Carbon (C-4): The carbonyl carbon is the most deshielded carbon in the molecule

due to the double bond to the highly electronegative oxygen, placing its signal significantly

downfield around 192.0 ppm.

e Aromatic Carbons (C-4a to C-8a): The six aromatic carbons appear in the typical range of

120-160 ppm. C-8a, being attached to the ring oxygen, is the most deshielded of this group.

The quaternary carbons (C-4a, C-8, C-8a) often show weaker signals.

 Aliphatic Carbons (C-2, C-3, 8-CHs): C-2, bonded to the ring oxygen, is found around 67.0
ppm. C-3, adjacent to the carbonyl, is shifted downfield to approximately 37.5 ppm. The

methyl carbon (8-CHs) is the most shielded carbon, appearing furthest upfield at about 15.5

ppm.

NMR Experimental Protocol

A self-validating protocol ensures reproducibility and accuracy.
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Sample Preparation:

o Weigh 5-10 mg of 8-Methylchroman-4-one for *H NMR (or 20-50 mg for 3C NMR) and
dissolve it in ~0.6 mL of deuterated chloroform (CDCIs) in a clean, dry 5 mm NMR tube.[3]
CDCls is a common choice for its excellent solubilizing power for non-polar to moderately
polar compounds and its single, well-defined residual solvent peak.[3]

Instrument Setup:
o The experiment is conducted on a 500 MHz (or higher) NMR spectrometer.
o The instrument is locked onto the deuterium signal of the CDCls.

o Shimming is performed to optimize the magnetic field homogeneity, ensuring sharp, well-
resolved peaks.

'H NMR Acquisition:
o A standard single-pulse experiment is used.

o Key parameters include a spectral width of ~16 ppm, an acquisition time of ~2-3 seconds,
and a relaxation delay of 1-2 seconds.

o Typically, 8 to 16 scans are acquired and averaged to improve the signal-to-noise ratio.
13C NMR Acquisition:

o A proton-decoupled pulse program is used to produce a spectrum of singlets, simplifying
interpretation.

o Awider spectral width (~240 ppm) is required.

o Due to the low natural abundance and smaller gyromagnetic ratio of 13C, a larger number
of scans (e.g., 1024 or more) and a longer acquisition time are necessary, often taking 30-
60 minutes.

Data Processing:
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o The acquired Free Induction Decay (FID) is subjected to a Fourier Transform.
o Phase and baseline corrections are applied.

o The spectrum is referenced to the residual solvent peak of CDCIs (& = 7.26 ppm for H) or
the solvent carbon signal (0 = 77.16 ppm for 13C).

Infrared (IR) Spectroscopy

IR spectroscopy measures the vibrations of bonds within a molecule. It is an excellent tool for
identifying the presence of specific functional groups, which absorb IR radiation at
characteristic frequencies.

Predicted IR Absorption Data

Wavenumber (cm—?) Bond Vibration Functional Group
~3070-3030 C-H Stretch Aromatic

~2960-2850 C-H Stretch Aliphatic (CH2, CHs)

~1685 C=0 Stretch Aryl Ketone

~1600, ~1480 C=C Stretch Aromatic Ring

~1220 C-O-C Stretch (Aryl-Alkyl) Aryl-Alkyl Ether

~800-750 C-H Bend (out-of-plane) 1,2,3-Trisubstituted Benzene

Interpretation of Key Peaks:

e The Carbonyl (C=0) Stretch: The most intense and diagnostically significant peak will be the
strong absorption around 1685 cm~1.[4][5] This frequency is characteristic of an aryl ketone,
where conjugation with the aromatic ring slightly lowers the frequency compared to a simple
aliphatic ketone (typically ~1715 cm™1).

e C-H Stretches: Absorptions just above 3000 cm~? are indicative of aromatic C-H bonds,
while the stronger absorptions just below 3000 cm~1 confirm the presence of the aliphatic
methylene and methyl groups.[4]
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e Aromatic C=C Stretches: Peaks in the 1600-1450 cm~! region are characteristic of the
carbon-carbon stretching vibrations within the benzene ring.

e C-O Stretch: A strong band around 1220 cm~! is expected for the aryl-alkyl ether linkage (Ar-
0O-CHz2), a key feature of the chromanone ring.[6]

IR Experimental Protocol (KBr Pellet Method)

e Sample Preparation:

o Thoroughly grind 1-2 mg of 8-Methylchroman-4-one with ~100-200 mg of dry,
spectroscopy-grade potassium bromide (KBr) in an agate mortar and pestle until a fine,
homogenous powder is obtained.[7] KBr is used as it is transparent in the mid-IR range.[8]

o Transfer the powder to a pellet press.
o Pellet Formation:

o Apply pressure (typically several tons) under vacuum to form a thin, transparent or
translucent pellet. A transparent pellet minimizes light scattering and produces a high-
quality spectrum.

o Data Acquisition:

o Obtain a background spectrum of the empty sample compartment to subtract atmospheric
H20 and CO2 absorptions.[7]

o Place the KBr pellet in the sample holder and acquire the sample spectrum.

o Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and offers structural clues
based on its fragmentation pattern. For 8-Methylchroman-4-one (C10H1002), the exact
molecular weight is 162.0681 g/mol .

Predicted Mass Spectrum Data (Electron lonization, 70 eV)
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miz Predicted Identity Fragmentation Pathway
162 [M]*" (Molecular lon)
] Loss of carbon monoxide from

134 [M-COJ* _

the molecular ion

a-cleavage at the C4-C4a
133 [M - CHOJ*

bond

) Retro-Diels-Alder (RDA)

121 [M - C2H20]*" (Base Peak) ]

Fragmentation
118 [M - C2H4O]* Loss of ethylene oxide

Rearrangement and
91 [C7H7]* (Tropylium ion) fragmentation of the RDA

product

Analysis of Fragmentation Pathways:

The fragmentation of chroman-4-ones under Electron lonization (EI) is well-characterized and
often dominated by specific pathways that provide strong evidence for the core structure.[9]

e Molecular lon (m/z 162): The peak corresponding to the intact molecule after the loss of one
electron. Its presence confirms the molecular weight.

o Retro-Diels-Alder (RDA) Fragmentation: This is a characteristic fragmentation for chromone
and chromanone systems.[9][10] The heterocyclic ring undergoes a cycloreversion, cleaving
at the C4a-O and C2-C3 bonds, leading to the expulsion of a neutral ketene molecule
(CH2=C=0, 42 Da). This is incorrect for chroman-4-one. The correct RDA for chromanones
involves cleavage of the C2-C3 and C4a-C8a bonds, leading to the expulsion of ethene
(C2Ha4, 28 Da). However, a more prominent fragmentation is often the loss of ketene (CzHz0,
41 Da) from the heterocyclic ring. A key fragmentation for chromanones is the RDA reaction
that results in the expulsion of an ethene molecule, leading to a radical cation. For 8-
Methylchroman-4-one, the most characteristic fragmentation is a Retro-Diels-Alder (RDA)
reaction. This involves the cleavage of the heterocyclic ring, leading to the expulsion of
ethene (CzHa4) and the formation of a very stable radical cation at m/z 134. A subsequent loss
of CO from this fragment can lead to an ion at m/z 106. However, the most cited RDA
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fragmentation for chromanones involves the loss of a C2H20 fragment, leading to a benzylic-
type radical cation. For 8-methylchroman-4-one, this would result in a fragment at m/z 121,
which is often the base peak.

¢ Alpha-Cleavage: Cleavage of the bond adjacent to the carbonyl group (C4-C4a) can lead to
the loss of a CHO radical, resulting in a fragment at m/z 133.

Mass Spectrometry Experimental Protocol (EI-MS)

e Sample Introduction:

o A few micrograms of the sample are introduced into the ion source, typically via a direct
insertion probe for solid samples or via a Gas Chromatograph (GC) for volatile samples.

lonization:

o In the ion source, the gaseous sample molecules are bombarded with a beam of high-
energy electrons (typically 70 eV).[1][11] This energy is sufficient to knock an electron from
the molecule, forming a positively charged radical ion (the molecular ion).[1]

Fragmentation:

o The excess energy imparted during ionization causes the molecular ion to break apart into
smaller, charged fragments and neutral radicals. The pattern of fragmentation is
reproducible and characteristic of the molecule's structure.

Mass Analysis:

o The positively charged ions (both the molecular ion and the fragments) are accelerated
into a mass analyzer (e.g., a quadrupole or time-of-flight).

o The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection:

o The separated ions strike a detector, which generates a signal proportional to the number
of ions at each m/z value, creating the mass spectrum.
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Diagrammatic Summary

To aid in the interpretation of the spectroscopic data, the following diagrams illustrate the
molecular structure with atom numbering and the proposed primary fragmentation pathway.

Caption: Molecular structure of 8-Methylchroman-4-one with atom numbering for NMR

assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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